Cas no 1806545-99-2 (3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1806545-99-2
• MF: C₁₀H₇BrF₃NO₄
• MW: 342.066092729568
• CID: 4793079
• Update Time: 2025-06-20

3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C10H7BrF3NO4/c11-4-3-8(16)6-1-2-7(15(17)18)9(5-6)19-10(12,13)14/h1-2,5H,3-4H2
• InChI Key： XCKDJZVGELLATA-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)OC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1

Additional information on 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one

Introduction to 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1806545-99-2)

3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one is a sophisticated organic compound characterized by its intricate molecular architecture, which includes a bromine substituent, a nitro group, and a trifluoromethoxy group on a phenyl ring. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1806545-99-2, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in the synthesis of bioactive molecules. The presence of multiple functional groups makes it a versatile intermediate for the development of novel therapeutic agents.

The molecular structure of 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one consists of a propanone backbone substituted with a bromine atom at the first carbon and an aromatic ring at the second carbon. The aromatic ring is further modified with a nitro group at the 4-position and a trifluoromethoxy group at the 3-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and biological activity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural features of 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one make it an attractive candidate for further exploration in drug discovery. Specifically, the bromine substituent can serve as a handle for cross-coupling reactions, while the nitro and trifluoromethoxy groups can modulate the electronic properties of the aromatic ring, influencing binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential role in synthesizing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The nitro group in 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one can be reduced to an amine, which can then be further functionalized to create potent kinase inhibitors. Additionally, the trifluoromethoxy group can enhance lipophilicity, improving membrane permeability and oral bioavailability, which are essential properties for any drug candidate.

Recent studies have demonstrated that compounds with similar structural motifs have shown promise in preclinical trials as inhibitors of protein-protein interactions. The combination of bromine and nitro groups in 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one allows for facile modifications through palladium-catalyzed cross-coupling reactions, enabling the construction of complex scaffolds. These reactions are widely used in medicinal chemistry to introduce new functional groups and improve pharmacological profiles.

The trifluoromethoxy group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. In many cases, fluorinated aromatic compounds exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This is because fluorine atoms can increase lipophilicity and reduce metabolic clearance, leading to longer half-lives and more sustained drug activity.

In addition to its potential as a kinase inhibitor, 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one may also find applications in the synthesis of antiviral agents. The structural complexity of this compound allows for modifications that could target viral proteases or integrases, which are critical for viral replication. By designing analogs with optimized pharmacological properties, researchers may uncover novel treatments for viral infections.

The synthesis of 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include bromination of an appropriate precursor, nitration followed by selective reduction, and finally introduction of the trifluoromethoxy group via nucleophilic aromatic substitution or metal-catalyzed coupling reactions. Advanced synthetic techniques such as flow chemistry have been explored to improve scalability and reproducibility.

From a computational chemistry perspective, 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one has been studied using density functional theory (DFT) to predict its electronic structure and reactivity. These calculations have provided valuable insights into how different substituents affect molecular orbitals and energy levels, guiding rational drug design efforts. Additionally, molecular dynamics simulations have been employed to understand how this compound interacts with biological targets at an atomic level.

The growing body of evidence supporting the therapeutic potential of 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one has spurred interest from both academic researchers and pharmaceutical companies. Collaborative efforts between synthetic chemists and biologists are underway to explore new derivatives with enhanced efficacy and reduced toxicity. These interdisciplinary approaches are crucial for translating laboratory discoveries into viable drug candidates.

In conclusion, 3-Bromo-1-(4-nitro-3-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1806545-99-2) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features offer multiple opportunities for functionalization through various synthetic strategies, making it an invaluable building block in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts aimed at treating some of today's most challenging diseases.